3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate

• IUPAC Name: [3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)chromen-7-yl] 3-methoxybenzoate
• InChI: InChI=1S/C25H17F3O7/c1-31-15-6-8-16(9-7-15)33-22-21(29)19-11-10-18(13-20(19)35-23(22)25(26,27)28)34-24(30)14-4-3-5-17(12-14)32-2/h3-13H,1-2H3
• InChI Key: LRCGTWASGHQXNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OC(=O)C4=CC(=CC=C4)OC)C(F)(F)F
• Molecular Formula: C25H17F3O7
• Molecular Weight: 486.4 g/mol

Description

3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate, also known as TFPB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate has been shown to inhibit the activity of protein kinase CK2, which is involved in various cellular processes, including cell proliferation and apoptosis. 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects:
3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate has been shown to have various biochemical and physiological effects. In cancer cells, 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate has been shown to induce cell cycle arrest and apoptosis. In animal models, 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate has been shown to have neuroprotective effects and to improve cognitive function. 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate has also been shown to reduce inflammation and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate has several advantages for lab experiments, including its high potency and selectivity. However, 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate also has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate. One direction is to further investigate its potential applications in cancer research, including its effects on different types of cancer cells and its potential use in combination with other anticancer agents. Another direction is to investigate its potential use in neurodegenerative disease research, including its effects on different animal models and its potential use in combination with other neuroprotective agents. Additionally, further research is needed to fully understand the mechanism of action of 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate and its potential toxicity at high concentrations.

Synthesis Methods

3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate can be synthesized using a multi-step process. The first step involves the reaction of 3-methoxybenzoic acid with thionyl chloride to form 3-methoxybenzoyl chloride. The second step involves the reaction of 3-methoxybenzoyl chloride with 3-(4-methoxyphenoxy)propane-1,2-diol to form 3-(4-methoxyphenoxy)-3-methoxybenzoyl chloride. The third step involves the reaction of 3-(4-methoxyphenoxy)-3-methoxybenzoyl chloride with 3-(trifluoromethyl)phenylboronic acid to form 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate.

Scientific Research Applications

3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate has been used in various scientific research applications, including cancer research, neurodegenerative disease research, and inflammation research. In cancer research, 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate has been shown to inhibit the growth of cancer cells in vitro and in vivo. In neurodegenerative disease research, 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate has been shown to have neuroprotective effects and to improve cognitive function in animal models. In inflammation research, 3-(4-methoxyphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl 3-methoxybenzoate has been shown to reduce inflammation and to have anti-inflammatory effects.